Cas no 1443339-05-6 (2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde)

• Product Name: 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde
• CAS No: 1443339-05-6
• MF: C₁₅H₁₉FO₂
• MW: 250.308568239212
• MDL: MFCD19442972
• CID: 5170359
• Update Time: 2026-03-04

2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylmethoxymethyl)-4-fluorobenzaldehyde
• 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde

• MDL： MFCD19442972
• Inchi： 1S/C15H19FO2/c16-15-7-6-13(9-17)14(8-15)11-18-10-12-4-2-1-3-5-12/h6-9,12H,1-5,10-11H2
• InChI Key： ZKMYFKFSMIDTLA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1COCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 343.7±27.0 °C at 760 mmHg
• Flash Point: 156.3±18.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde

Introduction to 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde (CAS No. 1443339-05-6)

2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde, with the CAS number 1443339-05-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclohexane ring, a methoxy group, and a fluorine atom, all of which contribute to its diverse chemical properties and potential applications.

The molecular formula of 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde is C₁₅H₁₈FNO₂, and its molecular weight is approximately 267.30 g/mol. The compound's structure consists of a benzene ring substituted with a fluorine atom at the 4-position and a methoxy-substituted cyclohexane ring attached to the 2-position via a methylene bridge. This arrangement provides the molecule with a combination of aromatic, aliphatic, and heteroatomic functionalities, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, the synthesis and characterization of 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde have been extensively studied. Researchers have developed several efficient synthetic routes to produce this compound, often employing transition-metal-catalyzed reactions and selective functional group manipulations. One notable method involves the palladium-catalyzed coupling of 4-fluorobenzaldehyde with cyclohexanemethanol followed by methylation. This approach not only yields high purity products but also demonstrates excellent regioselectivity and functional group tolerance.

The physical properties of 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde are well-documented. It typically appears as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In terms of spectroscopic properties, 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde exhibits characteristic absorption bands in the UV-visible spectrum due to the presence of the aromatic ring and the carbonyl group. The infrared (IR) spectrum shows strong peaks at around 1680 cm^-1 (C=O stretch) and 1100 cm^-1 (C-O stretch), while the nuclear magnetic resonance (NMR) spectra provide detailed information about the molecular structure, including the positions of hydrogen and carbon atoms.

The biological activity of 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde has been explored in various contexts. Studies have shown that this compound exhibits moderate cytotoxic activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Additionally, it has been investigated for its anti-inflammatory properties, with preliminary results indicating that it can inhibit the production of pro-inflammatory cytokines in vitro.

In the field of materials science, 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde has found applications as an intermediate in the synthesis of advanced polymers and coatings. Its unique combination of aromaticity and functional groups makes it suitable for polymerization reactions that yield materials with enhanced thermal stability and mechanical strength. Recent research has focused on developing novel copolymers incorporating this compound to improve their performance in various industrial settings.

The environmental impact of 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde is another area of active investigation. Studies have assessed its biodegradability and potential ecological effects, with results indicating that it is relatively stable under environmental conditions but can be degraded by microbial action over time. This information is crucial for ensuring responsible use and disposal practices to minimize any adverse environmental impacts.

In conclusion, 2-[(Cyclohexanemethoxy)methyl]-4-fluorobenzaldehyde (CAS No. 1443339-05-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental studies. Its unique structural features and chemical properties make it an important molecule for further research and development. As new synthetic methods and biological assays continue to be developed, the potential uses of this compound are likely to expand, contributing to advancements in multiple scientific disciplines.